4-(4,6-dimethyl-1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)benzoic acid

• IUPAC Name: 4-(4,6-dimethyl-1,3-dioxo-3a,4,7,7a-tetrahydroisoindol-2-yl)benzoic acid
• InChI: InChI=1S/C17H17NO4/c1-9-7-10(2)14-13(8-9)15(19)18(16(14)20)12-5-3-11(4-6-12)17(21)22/h3-7,10,13-14H,8H2,1-2H3,(H,21,22)
• InChI Key: IUFYUZYEQQSJDA-UHFFFAOYSA-N
• Canonical SMILES: CC1C=C(CC2C1C(=O)N(C2=O)C3=CC=C(C=C3)C(=O)O)C
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

Synthesis Analysis

Synthesis techniques for complex benzoic acids often involve multi-step processes, including organolithium synthesis for introducing benzoic acid fragments and hydrosilylation reactions for modifying polydimethylsiloxanes with benzoic acid fragments, which may hint at methods for synthesizing the compound (Gorodov et al., 2018).

Molecular Structure Analysis

X-ray crystallography is a common technique for analyzing the molecular structure of benzoic acid derivatives, revealing information about crystal systems, space groups, and molecular configurations, as seen in studies of various benzoic acids (Obreza & Perdih, 2012).

Chemical Reactions and Properties

Chemical properties of benzoic acid derivatives include their ability to form dimers and their reactions in creating complex coordination polymers. These reactions are influenced by the structural configuration of the benzoic acid derivatives and their interaction with metal ions (He et al., 2020).

Physical Properties Analysis

The physical properties of benzoic acid compounds, such as glass-transition temperatures and crystallization behavior, are significantly affected by the presence of substituents on the benzoic acid ring. These modifications can influence the thermal and rheological properties of the compounds (Gorodov et al., 2018).

Chemical Properties Analysis

The chemical properties of benzoic acid derivatives are characterized by their ability to participate in a wide range of reactions, including the formation of hydrogen-bonded dimers and coordination polymers. These properties are crucial for the synthesis and application of these compounds in various fields (He et al., 2020).

Safety and Hazards

The safety and hazards associated with this compound are not detailed in the available resources. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The future directions for research on this compound are not specified in the available resources. Given its complex structure, it could be of interest in fields like medicinal chemistry or materials science.